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acid-13C3

Cat. No.: B12412417 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed technical overview of the ¹³C₃ isotopically labeled form of

(2R)-3-Amino-2-fluoropropanoic acid. Key physicochemical properties, specifically its

monoisotopic mass, are presented. A comprehensive methodology for the mass calculation is

detailed for reproducibility and clarity. This stable isotope-labeled compound is a critical tool for

researchers in metabolic studies, particularly in tracing the catabolism of anticancer agents like

5-Fluorouracil, and serves as an internal standard for quantitative analysis by mass

spectrometry (MS) or nuclear magnetic resonance (NMR).[1][2][3]

Molecular Properties and Identification
The fundamental properties of (2R)-3-Amino-2-fluoropropanoic acid-¹³C₃ are summarized

below. The inclusion of three Carbon-13 isotopes significantly increases the mass of the

molecule compared to its unlabeled analogue, providing a distinct isotopic signature for

analytical applications.
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Parameter Value Reference

Chemical Name
(2R)-3-Amino-2-

fluoropropanoic acid-¹³C₃
N/A

Base Molecular Formula C₃H₆FNO₂ [4][5]

Isotopically Labeled Formula ¹³C₃H₆FNO₂ N/A

Monoisotopic Mass 110.04832 u (Calculated)

Unlabeled Monoisotopic Mass 107.03826 u [4][6]

Calculation of Monoisotopic Mass
The monoisotopic mass is the sum of the accurate masses of the most abundant stable isotope

of each atom in the molecule.[7] For this isotopically labeled compound, all carbon atoms are

designated as ¹³C.

Methodology
The calculation of the monoisotopic mass was performed by summing the precise masses of

the constituent isotopes as defined in the molecular formula ¹³C₃H₆FNO₂. The standard

nuclides for hydrogen (¹H), nitrogen (¹⁴N), oxygen (¹⁶O), and fluorine (¹⁹F) are used alongside

the specified carbon-13 (¹³C) isotope.

Isotopic Composition and Atomic Masses
The precise masses for the isotopes used in the calculation are detailed in the table below.

These values are essential for accurate high-resolution mass spectrometry analysis.
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Element Isotope Count
Monoisotopic

Mass (u)
Reference

Carbon ¹³C 3 13.003355 [8][9][10]

Hydrogen ¹H 6 1.007825 [11][12][13]

Fluorine ¹⁹F 1 18.998403 [14][15][16]

Nitrogen ¹⁴N 1 14.003074 [17][18][19]

Oxygen ¹⁶O 2 15.994915 [20][21]

Calculation Summary
The final monoisotopic mass is calculated as follows:

Mass = (3 × M_¹³C) + (6 × M_¹H) + (1 × M_¹⁹F) + (1 × M_¹⁴N) + (2 × M_¹⁶O)

Mass = (3 × 13.003355) + (6 × 1.007825) + (1 × 18.998403) + (1 × 14.003074) + (2 ×

15.994915)

Mass = 39.010065 + 6.04695 + 18.998403 + 14.003074 + 31.98983

Monoisotopic Mass = 110.048322 u

Visualization of Molecular Composition
To illustrate the elemental contribution to the final molecule, the following diagram outlines the

logical relationship between the constituent isotopes and the fully labeled compound.
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Caption: Elemental composition of the isotopically labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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